An In-depth Technical Guide to 6-Bromo-triazolo[4,3-a]pyridin-8-amine: Properties, Synthesis, and Potential Applications
An In-depth Technical Guide to 6-Bromo-triazolo[4,3-a]pyridin-8-amine: Properties, Synthesis, and Potential Applications
An In-depth Technical Guide to 6-Bromo-[1][2][3]triazolo[4,3-a]pyridin-8-amine: Properties, Synthesis, and Potential Applications
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 6-Bromo-[1][2][3]triazolo[4,3-a]pyridin-8-amine. While specific experimental data for this compound is limited in publicly available literature, this document extrapolates its characteristics based on the well-established chemistry of the triazolo[4,3-a]pyridine scaffold and related bromo-amino-substituted heterocyclic systems. The guide covers the core chemical structure, proposed physicochemical properties, a plausible synthetic route with a detailed experimental protocol, expected reactivity, and potential applications in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. This document is intended to serve as a valuable resource for researchers and scientists in the fields of organic synthesis and drug discovery.
Introduction
The[1][2][3]triazolo[4,3-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, known to exhibit a wide range of biological activities.[4][5][6] The fusion of a triazole ring to a pyridine core creates a unique electronic and structural framework that allows for diverse interactions with biological targets. The introduction of bromo and amino substituents onto this core, as in 6-Bromo-[1][2][3]triazolo[4,3-a]pyridin-8-amine, offers significant opportunities for further chemical modification and the exploration of structure-activity relationships (SAR). The bromine atom can serve as a handle for various cross-coupling reactions, while the amino group can act as a key hydrogen bond donor or a site for further derivatization.[7] This guide aims to provide a detailed technical overview of this promising, yet underexplored, chemical entity.
Core Chemical Properties
Chemical Structure and Identification
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CAS Number: 1216292-05-5
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Molecular Formula: C₆H₅BrN₄
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Molecular Weight: 213.04 g/mol
Caption: Chemical structure of 6-Bromo-[1][2][3]triazolo[4,3-a]pyridin-8-amine.
Physicochemical Properties (Predicted)
The following table summarizes the predicted physicochemical properties. These values are estimations and should be confirmed through experimental analysis.
| Property | Predicted Value/Characteristic | Rationale/Comparison with Analogues |
| Melting Point | High (>200 °C) | Fused aromatic heterocyclic systems with polar groups like amines tend to have high melting points due to strong intermolecular forces. For example, 6-bromo-[1][2][3]triazolo[1,5-a]pyridine has a melting point of 109 °C.[8] The additional amino group in the target compound is expected to further increase the melting point. |
| Solubility | Sparingly soluble in water; Soluble in polar organic solvents (e.g., DMSO, DMF). | The aromatic core is hydrophobic, but the amino and triazole nitrogen atoms can participate in hydrogen bonding, leading to some water solubility. Solubility is expected to be good in polar aprotic solvents. |
| pKa | The amino group is expected to be basic, while the triazole ring can exhibit weak basicity. | The pKa of the amino group would be similar to other amino-pyridines. The triazole ring nitrogens are generally weakly basic. |
Spectral Characteristics (Expected)
Detailed spectroscopic data is crucial for the unambiguous identification and characterization of the compound. The expected spectral features are outlined below:
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¹H NMR: Aromatic protons on the pyridine ring are expected to appear in the downfield region (δ 7.0-8.5 ppm). The chemical shift of the amino protons will be dependent on the solvent and concentration.
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¹³C NMR: Aromatic carbons will resonate in the typical range for heteroaromatic compounds (δ 110-160 ppm).
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IR Spectroscopy: Characteristic peaks for N-H stretching of the amine (around 3300-3500 cm⁻¹), C=N stretching of the fused ring system, and C-Br stretching will be present.
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Mass Spectrometry: The molecular ion peak (M+) and characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br in approximately 1:1 ratio) will be observed.
Synthesis and Purification
A specific, validated synthesis protocol for 6-Bromo-[1][2][3]triazolo[4,3-a]pyridin-8-amine is not published in peer-reviewed journals. However, a plausible synthetic route can be designed based on established methodologies for the synthesis of related triazolopyridines. The proposed synthesis involves a multi-step sequence starting from commercially available 2-aminopyridine.
Caption: Proposed synthetic pathway for 6-Bromo-[1][2][3]triazolo[4,3-a]pyridin-8-amine.
Step 1: Bromination of 2-Aminopyridine
The initial step involves the regioselective bromination of 2-aminopyridine at the 5-position.
Protocol:
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Dissolve 2-aminopyridine in a suitable solvent such as acetonitrile.[2]
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Cool the solution in an ice bath.
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Slowly add N-bromosuccinimide (NBS) portion-wise while maintaining the temperature. The use of acetonitrile as a solvent is reported to minimize the formation of di-brominated by-products.[2]
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Monitor the reaction by Thin Layer Chromatography (TLC).
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Upon completion, quench the reaction with a solution of sodium thiosulfate.
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Extract the product with an organic solvent (e.g., ethyl acetate), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purify the crude product by column chromatography on silica gel.
Step 2: Nitration and Reduction to form 2,3-Diamino-5-bromopyridine
This step involves the introduction of an amino group at the 3-position via a nitration-reduction sequence.
Protocol:
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Nitration: Carefully add 2-amino-5-bromopyridine to a mixture of concentrated sulfuric acid and nitric acid at low temperature.
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Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).
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Pour the reaction mixture onto ice and neutralize with a base (e.g., sodium hydroxide) to precipitate the nitro-product.
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Filter, wash with water, and dry the crude 2-amino-5-bromo-3-nitropyridine.
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Reduction: Reduce the nitro group using a standard reducing agent such as tin(II) chloride in hydrochloric acid or catalytic hydrogenation (e.g., H₂, Pd/C).
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After the reduction is complete, neutralize the reaction mixture and extract the product.
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Purify the resulting 2,3-diamino-5-bromopyridine by recrystallization or column chromatography.
Step 3: Cyclization to form the Triazole Ring
The final step is the formation of the triazole ring by reacting the diamine with a one-carbon source.
Protocol:
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Reflux the 2,3-diamino-5-bromopyridine in formic acid or with triethyl orthoformate. The choice of reagent can influence the reaction time and yield.
-
Monitor the reaction by TLC.
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Upon completion, cool the reaction mixture and neutralize with a base to precipitate the product.
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Filter the solid, wash with water, and dry.
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Recrystallize the crude 6-Bromo-[1][2][3]triazolo[4,3-a]pyridin-8-amine from a suitable solvent system (e.g., ethanol/water) to obtain the purified product.
Chemical Reactivity
The reactivity of 6-Bromo-[1][2][3]triazolo[4,3-a]pyridin-8-amine is dictated by the interplay of the bromo and amino substituents on the fused heterocyclic core.
Caption: Key reactive sites and potential transformations of the title compound.
Reactions involving the Bromo Group
The bromine atom at the 6-position is a versatile handle for introducing molecular diversity through various metal-catalyzed cross-coupling reactions.
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Suzuki Coupling: Reaction with boronic acids or esters in the presence of a palladium catalyst and a base can be used to introduce aryl or heteroaryl substituents.[9]
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Buchwald-Hartwig Amination: Palladium-catalyzed coupling with amines can be employed to synthesize more complex amino-substituted derivatives.
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Sonogashira Coupling: Coupling with terminal alkynes using a palladium and copper co-catalyst system can introduce alkynyl moieties.[10]
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Nucleophilic Aromatic Substitution (SNAr): While less reactive than in electron-deficient systems, the bromo group may undergo substitution with strong nucleophiles under forcing conditions.[7]
Reactions involving the Amino Group
The 8-amino group is a nucleophilic site that can undergo a variety of transformations.
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Acylation: Reaction with acyl chlorides or anhydrides will yield the corresponding amides.
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Alkylation: The amino group can be alkylated using alkyl halides.
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Diazotization: Treatment with nitrous acid can convert the amino group into a diazonium salt, which can then be subjected to various Sandmeyer-type reactions to introduce other functional groups.
Potential Applications in Drug Discovery and Medicinal Chemistry
The 6-Bromo-[1][2][3]triazolo[4,3-a]pyridin-8-amine scaffold holds significant potential for the development of novel therapeutic agents. The triazolopyridine core is present in molecules with a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties.[5][6]
Kinase Inhibitors
The triazolopyrazine and related fused heterocyclic systems are known to be effective kinase inhibitors.[4][11] The structural features of 6-Bromo-[1][2][3]triazolo[4,3-a]pyridin-8-amine, particularly the potential for hydrogen bonding from the amino group and the ability to introduce diverse substituents at the bromo position, make it an attractive scaffold for targeting the ATP-binding site of various kinases.
Antimicrobial Agents
Derivatives of triazolopyridines and triazolopyrazines have demonstrated promising antibacterial and antifungal activities.[6] The title compound could serve as a starting point for the synthesis of new antimicrobial agents, with the bromo and amino groups providing sites for optimization of potency and spectrum of activity.
Conclusion
6-Bromo-[1][2][3]triazolo[4,3-a]pyridin-8-amine is a valuable building block for medicinal chemistry and drug discovery. Although specific experimental data is scarce, its chemical properties and reactivity can be reliably predicted based on the extensive knowledge of related heterocyclic systems. The proposed synthetic route provides a practical approach for its preparation, opening the door for the synthesis and biological evaluation of a wide range of derivatives. Further research into this compound and its analogues is warranted to fully explore its therapeutic potential.
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